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Compound of Interest

Compound Name: Disperse Red 362

Cat. No.: B1176498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Disperse
Red 362 in textile printing, with a primary focus on polyester fabrics. The information is

intended to guide researchers and scientists in developing and executing robust experimental

procedures.

Properties of Disperse Red 362
Disperse Red 362 is a fluorescent pink disperse dye suitable for dyeing and printing on

polyester and its blended fabrics.[1][2] It is characterized by its insolubility in water and

solubility in some organic solvents like acetone and alcohol.[1]

Table 1: Physical and Chemical Properties of Disperse Red 362
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Property Value

C.I. Name Disperse Red 362

Synonyms
Disperse Fluorescent Pink BG, Brilliant Pink

FBS

CAS Number 158129-94-3

Molecular Formula C32H21N5Na2O6S2[3][4]

Appearance Purple-black powder[1]

Solubility
Insoluble in water; Soluble in acetone and

alcohol.[1]

Table 2: Fastness Properties of Disperse Red 362 on Polyester

Fastness Property AATCC Grade Test Conditions

Light Fastness 5-6 Carbon arc lamp

Washing Fastness (Staining) 5 -

Washing Fastness (Fading) 5 -

Perspiration Fastness

(Staining)
5 -

Perspiration Fastness (Fading) 5 -

Ironing Fastness (Staining) 5 -

Ironing Fastness (Fading) 5 -

Dry Heat (Staining) 5 180°C for 30 seconds

Dry Heat (Fading) 5 180°C for 30 seconds

Source:[1][2]
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Preparation of Printing Paste
A typical formulation for a disperse dye printing paste is provided below. The exact

concentrations may need to be optimized based on the desired color depth and fabric type.

Table 3: Recommended Printing Paste Formulation

Component Concentration (g/kg) Purpose

Disperse Red 362 20 - 40 Colorant

Dispersing Agent 10 - 20 Prevents dye agglomeration

Wetting Agent (e.g., TRO) 10 - 20
Ensures proper wetting of the

dye powder

Thickener (e.g., Sodium

Alginate)
400 - 500

Provides the required viscosity

for printing

Urea 30 - 50
Swelling agent to aid dye

penetration

Acid Liberating Agent

(Ammonium Sulfate)
5 - 10

Maintains an acidic pH during

fixation

Mild Oxidizing Agent (Sodium

Chlorate)
1 - 2

Protects the dye from

reduction during steaming

Water to make 1000g Solvent

Protocol:

In a suitable container, create a paste by mixing the Disperse Red 362 powder with the

dispersing and wetting agents.

Gradually add a small amount of warm water to the paste and stir until a smooth, lump-free

dispersion is obtained.

In a separate container, dissolve the urea and ammonium sulfate in the remaining water.

Add the dye dispersion to the urea and ammonium sulfate solution and mix thoroughly.
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Slowly sprinkle the thickener into the solution while stirring continuously until a homogenous

and viscous paste is formed.

Allow the paste to stand for at least one hour to ensure complete swelling of the thickener.

Just before printing, add the mild oxidizing agent and stir well.

Printing Process
The prepared printing paste can be applied to the polyester fabric using various methods such

as screen printing (flatbed or rotary) or digital inkjet printing.

Drying
After printing, the fabric should be dried thoroughly at a temperature of 100-120°C. Proper

drying is crucial to prevent dye migration before fixation.

Fixation
Fixation is the most critical step to ensure the dye penetrates the polyester fibers and becomes

permanently fixed. The following methods can be employed:

2.4.1. High-Temperature Steaming (Recommended)

Temperature: 170-180°C[5]

Time: 5-10 minutes[5]

Atmosphere: Saturated steam

This method generally provides excellent color yield and brilliancy.

2.4.2. Thermofixation (Dry Heat)

Temperature: 180-210°C

Time: 30 seconds to 2 minutes
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A common condition is 180°C for 30 seconds.[1] Another source suggests 210°C for 30

seconds.

2.4.3. High-Pressure Steaming

Temperature: 128-130°C

Pressure: 25-30 psi

Time: 30 minutes

This is a batch-wise process suitable for smaller production scales.

Post-Printing Washing (Reduction Clearing)
After fixation, it is essential to remove any unfixed dye and residual chemicals from the fabric

surface to achieve optimal fastness properties.

Protocol:

Cold Rinse: Rinse the printed fabric thoroughly in cold water to remove the thickener and

other auxiliaries.

Reduction Clearing: Treat the fabric in a bath containing:

Sodium Hydroxide (Caustic Soda): 2-3 g/L

Sodium Dithionite (Hydrosulfite): 1-2 g/L

Temperature: 60-80°C

Time: 15-20 minutes

Hot Rinse: Rinse the fabric in hot water (70-80°C).

Neutralization: Rinse with a dilute solution of acetic acid (0.5-1.0 g/L) to neutralize any

residual alkali.

Final Cold Rinse: Rinse thoroughly with cold water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://enochdye.com/pigments/tds/?color306.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying: Dry the washed fabric.
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Caption: Experimental workflow for textile printing with Disperse Red 362.
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Caption: Simplified pathway of Disperse Red 362 fixation in polyester fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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